Cas no 70723-11-4 ((2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol)

• Product Name: (2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
• CAS No: 70723-11-4
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• CID: 2670156
• Update Time: 2023-08-06

(2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 9-(3-C-Methyl-β-D-xylofuranosyl)-9H-purin-6-amine
• BDBM50422565
• 9-(3-C-Methyl-beta-D-xylofuranosyl)-9H-purin-6-amine
• 9H-Purin-6-amine, 9-(3-C-methyl-beta-D-xylofuranosyl)-
• (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
• (2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol

• Inchi： 1S/C11H15N5O4/c1-11(19)5(2-17)20-10(7(11)18)16-4-15-6-8(12)13-3-14-9(6)16/h3-5,7,10,17-19H,2H2,1H3,(H2,12,13,14)/t5-,7+,10-,11+/m1/s1
• InChI Key： MLIWWOXSMXQECL-DREVHPFMSA-N
• SMILES： O1[C@H]([C@@H]([C@](C)([C@H]1CO)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: -0.9
• Topological Polar Surface Area: 140